![molecular formula C17H17NO3S2 B2671515 N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-phenylmethanesulfonamide CAS No. 2097919-04-3](/img/structure/B2671515.png)
N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-phenylmethanesulfonamide
Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives, which are essential components of this compound, has been a topic of interest in recent literature . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives . The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Molecular Structure Analysis
Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S . Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications .Chemical Reactions Analysis
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . They play a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .Scientific Research Applications
- Compound X has been investigated for its potential as an anticancer agent. Researchers have explored its cytotoxic activity against cancer cell lines such as HePG-2 and HCT-116 . The presence of azomethine nitrogen (C=N) in the Schiff base structure contributes to its binding affinity with metal ions, which may play a role in its biological activity.
- Compound X forms complexes with transition metal ions (Cu(II), Co(II), Ni(II), and Zn(II)) in a 1:2 stoichiometric ratio (metal:ligand). Spectroscopic studies confirm that the ligand chelates to the metal ions via the azomethine nitrogen and deprotonated enolized carbonyl oxygen .
- Density Functional Theory (DFT) calculations reveal insights into the electronic properties of Compound X and its Ni(II) complex. The ligand and Ni(II) complex exhibit distinct HOMO (highest occupied molecular orbital) and LUMO (lowest unoccupied molecular orbital) energies, affecting their reactivity and stability .
- Schiff bases, including heterocyclic derivatives like Compound X , have therapeutic potential. The furan Schiff base derivatives and their metal complexes are bidentate ligands, with azomethine-N and furanyl-O sites contributing to enhanced biological activity .
- The presence of furan and thiophene rings in Compound X makes it interesting for biomedical applications. These heterocycles have been studied for their therapeutic effects against specific tumor types .
- Schiff bases find applications beyond medicine. They are utilized in food and dye industries, analytical chemistry, and catalysis .
Anticancer Research
Metal Complexes and Coordination Chemistry
Quantum Chemical Calculations
Schiff Bases in Drug Design
Biomedical Applications
Agrochemical and Industrial Uses
Mechanism of Action
While the specific mechanism of action for N-[2-(furan-2-yl)-2-(thiophen-2-yl)ethyl]-1-phenylmethanesulfonamide is not mentioned in the search results, it is known that molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
properties
IUPAC Name |
N-[2-(furan-2-yl)-2-thiophen-2-ylethyl]-1-phenylmethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO3S2/c19-23(20,13-14-6-2-1-3-7-14)18-12-15(16-8-4-10-21-16)17-9-5-11-22-17/h1-11,15,18H,12-13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEZSHUIOWSDDFU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)NCC(C2=CC=CO2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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